2-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]ethan-1-ol

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 2-[(2,2,5,5-tetramethyloxolan-3-yl)amino]ethanol
• InChI: InChI=1S/C10H21NO2/c1-9(2)7-8(11-5-6-12)10(3,4)13-9/h8,11-12H,5-7H2,1-4H3
• InChI Key: FDSIONRFRNBCOX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(O1)(C)C)NCCO)C

Description

2-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]ethan-1-ol is an amino alcohol derivative featuring a tetramethyl-substituted oxolane (tetrahydrofuran) ring linked to an ethanolamine moiety. The compound’s primary alcohol and secondary amine groups confer reactivity toward nucleophilic substitutions, esterifications, and chelation reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]ethan-1-ol typically involves the ring closure of 2,5-dimethylhexane-2,5-diol using acid catalysts. Zeolites have been shown to be particularly high yielding, but sulfuric acid can also be used . The reaction conditions generally require controlled temperatures and the presence of a suitable solvent to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency. The choice of catalysts and solvents is crucial to ensure the scalability and sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]ethan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can yield alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) or alkylating agents can be employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce primary or secondary alcohols.

Scientific Research Applications

2-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]ethan-1-ol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a solvent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]ethan-1-ol exerts its effects involves interactions with specific molecular targets and pathways. The aminoethanol group can participate in hydrogen bonding and electrostatic interactions, influencing the compound’s reactivity and binding affinity. The tetramethyl substitution on the oxolane ring provides steric hindrance, affecting the compound’s overall stability and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Functional Group Variations

The compound is compared to three key analogs (Table 1):

Table 1: Structural and Functional Group Comparison

Compound Name	Molecular Formula	Functional Groups	Molecular Weight (g/mol)	Key Features
2-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]ethan-1-ol (Target)	C₁₀H₂₁NO₂*	Primary alcohol, secondary amine	~187.28 (estimated)	Ethanolamine backbone
1-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]propan-2-ol	C₁₁H₂₃NO₂	Secondary alcohol, secondary amine	201.31	Propanolamine chain
Ethyl 2-(2,2,5,5-tetramethyloxolan-3-yl)acetate	C₁₃H₂₄O₄	Ester, oxolane ring	244.33	Ester functionality
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	C₁₈H₃₀O₃	Ether, phenol, primary alcohol	294.43	Long alkyl chain surfactant

*Estimated based on analog data.

Key Observations:

Backbone Length and Reactivity: The target compound’s ethanolamine chain (C2) contrasts with the propan-2-ol analog (C3), which introduces steric hindrance at the secondary alcohol site. This difference may influence nucleophilicity and solubility . The ester group in Ethyl 2-(2,2,5,5-tetramethyloxolan-3-yl)acetate renders it susceptible to hydrolysis, unlike the amine-alcohol system in the target compound, which is more reactive in amide bond formation .

Functional Group Impact on Applications: The target compound’s primary alcohol and amine groups make it suitable for synthesizing surfactants or pharmaceutical intermediates. The phenoxyethoxyethanol analog () exhibits surfactant-like properties due to its hydrophobic alkyl chain and hydrophilic ether-alcohol groups, suggesting divergent industrial applications compared to the target compound .

Physicochemical Properties and Stability

Table 2: Comparative Physicochemical Data

Compound Name	Boiling Point	Solubility (Predicted)	Stability Considerations
Target Compound	Not reported	Polar aprotic solvents	Sensitive to oxidation (amine)
1-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]propan-2-ol	Not reported	Moderate in water	Stable under inert conditions
Ethyl 2-(2,2,5,5-tetramethyloxolan-3-yl)acetate	Not reported	Lipophilic solvents	Hydrolysis-prone in acidic/basic media
Phenoxyethoxyethanol	Not reported	Water-miscible	Stable at neutral pH

Notes:

• The target compound’s amine group may necessitate storage under nitrogen to prevent oxidation.
• The ester analog () requires anhydrous conditions to avoid hydrolysis .